Cas no 1178433-11-8 (1-Pentyl-1H-pyrazol-3-amine)

1-Pentyl-1H-pyrazol-3-amine structure
1-Pentyl-1H-pyrazol-3-amine structure
Product Name:1-Pentyl-1H-pyrazol-3-amine
CAS No:1178433-11-8
MF:C8H15N3
MW:153.224801301956
MDL:MFCD12149359
CID:4683669
Update Time:2025-09-20

1-Pentyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyl-1H-pyrazol-3-amine
    • MDL: MFCD12149359
    • Inchi: 1S/C8H15N3/c1-2-3-4-6-11-7-5-8(9)10-11/h5,7H,2-4,6H2,1H3,(H2,9,10)
    • InChI Key: ZIZHEYBVBRRMRQ-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Topological Polar Surface Area: 43.8

1-Pentyl-1H-pyrazol-3-amine Pricemore >>

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